molecular formula C6H4Br2ClN B8780651 4-Bromo-5-(bromomethyl)-2-chloropyridine

4-Bromo-5-(bromomethyl)-2-chloropyridine

Cat. No.: B8780651
M. Wt: 285.36 g/mol
InChI Key: PUXHBANZQVIZTD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Bromo-5-(bromomethyl)-2-chloropyridine is a useful research compound. Its molecular formula is C6H4Br2ClN and its molecular weight is 285.36 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C6H4Br2ClN

Molecular Weight

285.36 g/mol

IUPAC Name

4-bromo-5-(bromomethyl)-2-chloropyridine

InChI

InChI=1S/C6H4Br2ClN/c7-2-4-3-10-6(9)1-5(4)8/h1,3H,2H2

InChI Key

PUXHBANZQVIZTD-UHFFFAOYSA-N

Canonical SMILES

C1=C(C(=CN=C1Cl)CBr)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

A flask was charged with 4-bromo-2-chloro-5-methylpyridine (513 mg, 2.48 mmol), (PhCO2)2 (32 mg, 0.13 mmol), and NBS (452 mg, 2.54 mmol) then diluted with CCl4 (9 mL). The reaction mixture was heated to reflux for 2 hours and then allowed to cool to room temperature and diluted with CH2Cl2 and H2O. The layers were separated and the aqueous layer was extracted with CH2Cl2. The combined organic extracts were dried over Na2SO4, filtered, and concentrated in vacuo. The crude residue was purified by silica gel column chromatography (0-20% EtOAc/Hex gradient) to afford the desired product. LCMS-ESI+: calc'd for C6H5Br2ClN 283.9 (M+H+); Found: 283.9 (M+H+).
Quantity
513 mg
Type
reactant
Reaction Step One
[Compound]
Name
(PhCO2)2
Quantity
32 mg
Type
reactant
Reaction Step One
Name
Quantity
452 mg
Type
reactant
Reaction Step One
Name
Quantity
9 mL
Type
solvent
Reaction Step Two
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three

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